3-(4-Fluorophenyl)pyrazol-5-yl morpholin-4-yl ketone

• IUPAC Name: [3-(4-fluorophenyl)-1H-pyrazol-5-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C14H14FN3O2/c15-11-3-1-10(2-4-11)12-9-13(17-16-12)14(19)18-5-7-20-8-6-18/h1-4,9H,5-8H2,(H,16,17)
• InChI Key: PPFBEMCQNCQKIB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC(=NN2)C3=CC=C(C=C3)F
• Molecular Formula: C14H14FN3O2
• Molecular Weight: 275.28 g/mol

Description

The compound “3-(4-Fluorophenyl)pyrazol-5-yl morpholin-4-yl ketone” belongs to the class of organic compounds known as phenylmorpholines. These are aromatic compounds containing a morpholine ring and a benzene ring linked to each other through a CC or a CN bond.

Synthesis Analysis

The synthesis of similar fluorinated pyrazole compounds has been reported in the literature. The synthesis typically involves a two-step reaction. Firstly, the synthesis of pyrazoline is performed via a one-pot three-component reaction under microwave irradiation. Secondly, the synthesis of pyrazole is performed via oxidative aromatization of pyrazoline under conventional heating.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by spectroscopic analysis, including FT-IR, HR-MS, 1D and 2D NMR analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include a one-pot three-component reaction under microwave irradiation, followed by oxidative aromatization of pyrazoline under conventional heating.

Mechanism of Action

While the exact mechanism of action for “3-(4-Fluorophenyl)pyrazol-5-yl morpholin-4-yl ketone” is not specified, similar fluorinated pyrazole compounds have shown binding affinity to human estrogen alpha receptor (ERα), which is close to 4-OHT as a native ligand.